Cas no 56413-75-3 (2-Methyl phenylhydrazineHydrochloride)

• Product Name: 2-Methyl phenylhydrazineHydrochloride
• CAS No: 56413-75-3
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 56950
• Update Time: 2025-05-19

2-Methyl phenylhydrazineHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Nitrophenylhydrazine Hydrochloride
• (o-nitrophenyl)-hydrazinhydrochloride
• 2-NitrophenylhydrazineHCl
• 2-Nitrophenylhydrazin
• 2-METHYLPHENYLHYDRAZINE HYDROCHLORIDE
• 2-NitrophenyldrazineHCl
• 2-Nitrophenyldrazinehydrochloride
• Hydrazine,(2-nitrophenyl)-, hydrochloride (9CI)
• o-Nitrophenylhydrazine hydrochloride
• 2-Methyl phenylhydrazineHydrochloride

• Inchi： 1S/C6H7N3O2.ClH/c7-8-5-3-1-2-4-6(5)9(10)11;/h1-4,8H,7H2;1H
• InChI Key： XCUBVSAYUSFHNN-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1NN)=O

Computed Properties

• Exact Mass: 158.06100

Experimental Properties

• PSA: 24.06000
• LogP: 2.49880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Methyl phenylhydrazineHydrochloride

2-Methyl Phenylhydrazine Hydrochloride (CAS No. 56413-75-3)

2-Methyl Phenylhydrazine Hydrochloride is a chemical compound with the CAS registry number 56413-75-3. This compound is widely recognized in the field of organic chemistry and has gained significant attention due to its versatile applications in various industries. The compound is also referred to by its IUPAC name, 1-(2-methylphenyl)hydrazine hydrochloride, which highlights its structural composition. The molecule consists of a hydrazine group (-NHNH2) attached to a 2-methylphenyl ring, with the hydrochloride salt form being commonly used in research and industrial settings.

The synthesis of 2-Methyl Phenylhydrazine Hydrochloride involves several methods, including the reaction of hydrazine with substituted aromatic aldehydes or ketones. One of the most common methods is the condensation reaction between hydrazine and o-tolualdehyde, followed by acidification to obtain the hydrochloride salt. This compound is known for its stability under normal conditions and is often used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have explored the potential of 2-Methyl Phenylhydrazine Hydrochloride in drug development, particularly in the synthesis of bioactive compounds. Researchers have reported its role as a key intermediate in the preparation of anti-inflammatory agents, antifungal drugs, and anticancer compounds. For instance, a study published in 2023 highlighted its use in synthesizing novel heterocyclic compounds with significant cytotoxic activity against various cancer cell lines.

In addition to its pharmaceutical applications, 2-Methyl Phenylhydrazine Hydrochloride has found utility in the field of agrochemistry. It serves as an intermediate in the synthesis of pesticides and herbicides, where its ability to form stable complexes with metal ions plays a crucial role. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The physical properties of 2-Methyl Phenylhydrazine Hydrochloride include a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvent systems. Its chemical stability under standard storage conditions further enhances its suitability for large-scale industrial applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 2-Methyl Phenylhydrazine Hydrochloride. Research indicates that it undergoes moderate biodegradation under aerobic conditions, with microbial activity playing a significant role in its degradation process. However, further studies are required to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, 2-Methyl Phenylhydrazine Hydrochloride (CAS No. 56413-75-3) stands out as a critical compound in modern organic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and specialty chemicals highlight its importance in both academic research and industrial production. As ongoing research continues to uncover new potential uses and improve synthesis methods, this compound is poised to remain a key player in the chemical industry for years to come.